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Compound of Interest

Compound Name: Dextofisopam

Cat. No.: B1201396 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

dextofisopam, a novel compound in development. Due to the limited availability of a specific

Safety Data Sheet (SDS) for dextofisopam, this guidance is conservatively based on the

known properties of the closely related compound, tofisopam, and general best practices for

the disposal of pharmaceutical waste.

Key Safety and Compliance Information

While a specific SDS for dextofisopam is not readily available, the SDS for tofisopam indicates

that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1][2] One

safety data sheet for tofisopam explicitly states that the material and its container must be

disposed of as hazardous waste.[3] Therefore, as a precautionary measure, dextofisopam
should be managed as a hazardous pharmaceutical waste.

It is the responsibility of the waste generator to make a final determination of whether a waste

is hazardous.[4] In the absence of specific data for dextofisopam, treating it as a hazardous

waste is the most prudent approach to ensure environmental protection and regulatory

compliance.

Dextofisopam and its related compound, tofisopam, are not listed as controlled substances

under the United States Drug Enforcement Administration (DEA) schedules.[2][5][6][7][8][9]

Tofisopam is not approved for sale in the United States or Canada.[5]
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Quantitative Data Summary

There is no specific quantitative data available for the disposal of dextofisopam. The following

table summarizes general quantitative thresholds for hazardous waste generation, which are

important for determining a laboratory's generator status under the Resource Conservation and

Recovery Act (RCRA).

Generator Category
Monthly Non-Acutely
Hazardous Waste
Generation

Monthly Acutely
Hazardous Waste (P-listed)
Generation

Very Small Quantity Generator

(VSQG)
≤ 100 kg (220 lbs) ≤ 1 kg (2.2 lbs)

Small Quantity Generator

(SQG)

> 100 kg (220 lbs) and < 1,000

kg (2,200 lbs)
≤ 1 kg (2.2 lbs)

Large Quantity Generator

(LQG)
≥ 1,000 kg (2,200 lbs) > 1 kg (2.2 lbs)

Facilities that generate more than 220 pounds of hazardous waste or more than 2.2 pounds of

P-listed waste a month are considered large-quantity generators and must receive an EPA

identification number.[4]

Experimental Protocol: Dextofisopam Disposal
Procedure
This protocol outlines the step-by-step methodology for the safe handling and disposal of

dextofisopam waste in a laboratory setting.

1.0 Objective

To provide a safe and compliant procedure for the disposal of dextofisopam, minimizing

environmental impact and ensuring personnel safety.

2.0 Scope
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This procedure applies to all dextofisopam waste generated in research and development

laboratories, including pure compound, contaminated labware, and solutions.

3.0 Personal Protective Equipment (PPE)

Before handling dextofisopam waste, all personnel must wear the following PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

4.0 Waste Segregation and Collection

4.1. Hazardous Waste Determination: Based on the aquatic toxicity of the related compound

tofisopam, all dextofisopam waste must be managed as hazardous pharmaceutical waste.

4.2. Waste Container:

Use a designated, properly labeled, leak-proof hazardous waste container.
For RCRA hazardous pharmaceutical waste, a black container is often used.[5]
The container must be compatible with the chemical nature of the waste.

4.3. Labeling:

Label the container with the words "Hazardous Waste."
Clearly identify the contents as "Dextofisopam Waste."
Include the date when waste was first added to the container (accumulation start date).

4.4. Collection:

Solid Waste: Place unused or expired dextofisopam, and any grossly contaminated items
(e.g., weigh boats, contaminated gloves) directly into the designated hazardous waste
container.
Liquid Waste: Collect solutions containing dextofisopam in a compatible, labeled hazardous
waste container. Do not mix with other waste streams unless compatibility has been
confirmed.
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Empty Containers: A container that has held dextofisopam should be managed as
hazardous waste unless it is "RCRA empty." For non-acutely hazardous waste, this means
all possible material has been removed by normal means. Given the uncertainty, it is safest
to dispose of the container as hazardous waste.
Sharps: Any sharps contaminated with dextofisopam should be placed in a designated
sharps container that is also managed as hazardous waste.

5.0 Storage

5.1. Store the hazardous waste container in a designated satellite accumulation area or a

central accumulation area.

5.2. The storage area must be secure and under the control of the laboratory personnel.

5.3. Ensure the container is kept closed at all times, except when adding waste.

6.0 Disposal

6.1. Engage a Licensed Contractor: Arrange for the pickup and disposal of the dextofisopam
hazardous waste through a licensed and reputable hazardous waste management company.

6.2. Manifesting: Ensure that a hazardous waste manifest is completed for the transportation of

the waste. This document tracks the waste from the point of generation to its final disposal

facility.

6.3. Final Disposal Method: The recommended final disposal method for hazardous

pharmaceutical waste is incineration at a permitted facility.[5]

7.0 Spill and Emergency Procedures

7.1. In case of a spill, immediately alert personnel in the area.

7.2. Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent

materials.

7.3. Clean the spill area thoroughly. All materials used for cleanup must be disposed of as

dextofisopam hazardous waste.
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7.4. For significant spills or if there is a risk of exposure, evacuate the area and contact the

institution's environmental health and safety department.

Mandatory Visualizations
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Caption: Dextofisopam Disposal Workflow Diagram.
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This workflow illustrates the key steps for the proper and compliant disposal of dextofisopam
waste, from generation to final incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1201396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

